Cas no 1805226-18-9 (2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide
• CAS No: 1805226-18-9
• MF: C₆H₅F₂N₃O₄S
• MW: 253.183406591415
• CID: 4848429
• Update Time: 2025-08-04

2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide

• Inchi： 1S/C6H5F2N3O4S/c7-6(8)4-5(11(12)13)3(1-2-10-4)16(9,14)15/h1-2,6H,(H2,9,14,15)
• InChI Key： HIOBBQFZEPPHEW-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C(F)F)C=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: -0.1
• Topological Polar Surface Area: 127

Additional information on 2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide

Recent Advances in the Study of 2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide (CAS: 1805226-18-9)

2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide (CAS: 1805226-18-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug design. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the difluoromethyl and nitro groups, contribute to its reactivity and ability to interact with biological targets. Recent synthetic methodologies have optimized the production of 2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide, enabling higher yields and purity, which are critical for further pharmacological evaluations. Advances in computational chemistry have also facilitated the prediction of its binding modes with various enzymes, providing insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy as an inhibitor of specific enzymes involved in inflammatory and proliferative pathways. For instance, research has shown that 2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the treatment of cancers and autoimmune diseases. Additionally, its sulfonamide moiety enhances its solubility and bioavailability, addressing common challenges in drug development.

Further investigations into the safety and pharmacokinetic profiles of 2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide are underway, with preliminary data indicating favorable toxicity profiles and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications. The compound's potential as a lead molecule for the development of next-generation therapeutics underscores the importance of continued research in this area.

In conclusion, 2-(Difluoromethyl)-3-nitropyridine-4-sulfonamide represents a promising chemical entity with broad applicability in medicinal chemistry. Its unique properties and demonstrated biological activities position it as a valuable tool for drug discovery and development. Future studies should focus on expanding its therapeutic indications and optimizing its pharmacological properties to fully realize its potential in addressing unmet medical needs.